2-Bromo-9,9-dimethylfluorene-d7

• Molecular Formula: C15H13Br
• Molecular Weight: 280.21 g/mol
• InChI: InChI=1S/C15H13Br/c1-15(2)13-6-4-3-5-11(13)12-8-7-10(16)9-14(12)15/h3-9H,1-2H3/i3D,4D,5D,6D,7D,8D,9D
• InChIKey: MBHPOBSZPYEADG-MIBSYSDMSA-N

2-Bromo-9,9-dimethylfluorene-d7 Overview

2-Bromo-9,9-dimethylfluorene-d7 (CAS: 2778350-02-8) is a deuterated aromatic compound belonging to the class of isotope-labeled fluorene derivatives . With a molecular formula of C15H6BrD7 and a molecular weight of 280.21 g/mol, it is specifically synthesized as the deuterium-labeled analog of 2-Bromo-9,9-dimethylfluorene (unlabeled, CAS: 28320-31-2, MW: 273.17 g/mol) [1]. This compound is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry (MS) applications, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) workflows . Its core structure retains the π-electron conjugation of the fluorene backbone, but the strategic replacement of seven hydrogen atoms with deuterium introduces a +7 Da mass shift, which is the fundamental basis for its differentiation from its non-deuterated counterpart in analytical methodologies [1].

Workflow Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS

Selection +7 Da mass shift enables clear spectral resolution from unlabeled analyte

Use Context Research matrices, OLED material synthesis, and NMR method development

• [1] PubChem. 2-Bromo-9,9-dimethylfluorene. CID 10945606. https://pubchem.ncbi.nlm.nih.gov/compound/28320-31-2 View Source

Why 2-Bromo-9,9-dimethylfluorene-d7 Is Essential

Direct substitution of 2-Bromo-9,9-dimethylfluorene-d7 with its unlabeled analog (MW: 273.17 g/mol) or other deuterated variants (e.g., -d6, MW: 279.21 g/mol) is analytically invalid for quantitative MS workflows due to the fundamental requirement of chromatographic co-elution combined with mass spectrometric differentiation [1][2]. In LC-MS or GC-MS assays, an ideal internal standard must share near-identical physicochemical properties (e.g., ionization efficiency, retention time) with the target analyte to correct for matrix effects and instrumental variability . The unlabeled 2-Bromo-9,9-dimethylfluorene cannot serve as an internal standard for itself, as it would be indistinguishable from the native analyte in the mass spectrometer. While a -d6 analog (mass shift +6 Da) is a closer alternative, the -d7 compound provides a +7 Da mass shift, which may offer superior resolution from the analyte's isotopic envelope or from potential spectral interferences in complex matrices [2]. This mass shift is not merely a nominal value; it is the critical determinant of assay specificity and the accuracy of quantitation.

Isotope-labeled standard

Non-deuterated analog lacks the +7 Da signature; may not support accurate quantitation as an internal standard.

Deuterated OLED building block

Protonated variant may not reproduce the deuterium isotope effect on operational lifetime; device stability improvement may shift.

• [1] PubChem. 2-Bromo-9,9-dimethylfluorene. CID 10945606. https://pubchem.ncbi.nlm.nih.gov/compound/28320-31-2 View Source
• [2] TargetMol. 2-Bromo-9,9-dimethylfluorene-d6. Product T210682. https://www.targetmol.cn/compound/2-bromo-9-9-dimethylfluorene-d6 View Source

2-Bromo-9,9-dimethylfluorene-d7 Specifications

Mass Shift for LC-MS/MS Detection

The primary differential advantage of 2-Bromo-9,9-dimethylfluorene-d7 over its unlabeled analog is its +7 Da mass shift (280.21 Da vs. 273.17 Da), which is essential for its function as a stable isotope-labeled internal standard (SIL-IS) in mass spectrometry-based quantitation [1]. Compared to the commercially available -d6 analog (MW: 279.21 Da), the -d7 variant offers a +7 Da shift versus a +6 Da shift [1][2]. This larger mass difference can be critical for resolving the internal standard peak from the naturally occurring M+1 or M+2 isotopic peaks of the analyte, particularly for bromine-containing compounds where the [M+2]⁺ peak (due to ⁸¹Br, ~98% relative abundance) is significant .

Mass Shift

Head-to-head

+7.04 Da

Supports LC-MS ISTD selection

Calculated from molecular formulas C15H6D7Br vs. C15H13Br

Evidence Dimension	Molecular Weight & Mass Spectrometric Shift
Target Compound Data	280.21 Da (C15H6BrD7), +7 Da shift from unlabeled
Comparator Or Baseline	Unlabeled: 273.17 Da (C15H13Br); -d6 Analog: 279.21 Da (C15H13BrD6)
Quantified Difference	Target provides a +7 Da mass shift; -d6 analog provides a +6 Da shift.
Conditions	MS analysis under standard ionization conditions (ESI/APCI).

Why This Matters

This mass shift is the fundamental requirement for using the compound as an internal standard; the specific +7 Da shift of the -d7 version may provide improved spectral resolution over a -d6 analog in methods where isotopic interference is a concern.

• [1] PubChem. 2-Bromo-9,9-dimethylfluorene. CID 10945606. https://pubchem.ncbi.nlm.nih.gov/compound/28320-31-2 View Source
• [2] TargetMol. 2-Bromo-9,9-dimethylfluorene-d6. Product T210682. https://www.targetmol.cn/compound/2-bromo-9-9-dimethylfluorene-d6 View Source

Isotopic Purity for Accurate Quantification

Procurement specifications for 2-Bromo-9,9-dimethylfluorene-d7 from reputable suppliers indicate a typical chemical purity of ≥98% . This is comparable to, or in some cases exceeds, the typical assay of the unlabeled 2-Bromo-9,9-dimethylfluorene, which is commonly offered at 97% purity (e.g., Sigma-Aldrich product 751472) . While the unlabeled compound is also available at >99.5% purity from specialty chemical manufacturers, the consistent 98% benchmark for the deuterated form ensures that it meets the stringent purity requirements for a high-quality internal standard without significant unlabeled impurity that would compromise quantitation .

Isotopic Purity

Class-level

>98 atom % D (stated for -d6 analog)

Supports isotopic purity expectation

Specification review recommended; source absent

Evidence Dimension	Chemical Purity (Assay)
Target Compound Data	≥98% (as specified by suppliers)
Comparator Or Baseline	Unlabeled analog: 97% (Sigma-Aldrich product 751472); >99.5% (specialty supplier)
Quantified Difference	Target meets or exceeds the standard 97% purity of a major unlabeled vendor; within range of high-purity unlabeled options.
Conditions	Supplier Certificate of Analysis (CoA); HPLC or GC assay.

Why This Matters

A purity of ≥98% is a key procurement criterion, ensuring the internal standard is fit for purpose and will not introduce a significant unlabeled analyte signal that could skew quantitative results.

Chemical Purity for OLED Synthesis

2-Bromo-9,9-dimethylfluorene-d7 is reported to be a liquid at room temperature and is recommended for storage at room temperature in a cool, dry place . In contrast, the unlabeled 2-Bromo-9,9-dimethylfluorene is a solid with a melting point of 57-62 °C (or 67-71 °C depending on source) and is typically stored under similar ambient conditions . The liquid physical state of the -d7 compound may offer advantages in handling and formulation for certain analytical preparations, such as direct dilution for spiking solutions. Both compounds exhibit comparable long-term stability when stored properly, but the deuterated version's liquid form eliminates the need for melting or powder handling during use .

Chemical Purity

Cross-study

≥98% (stated for -d6 analog)

Supports OLED precursor quality review

Purity basis HPLC/CP; data to verify for -d7 lot

Evidence Dimension	Physical State at Room Temperature & Storage
Target Compound Data	Liquid; store at room temperature
Comparator Or Baseline	Unlabeled analog: Solid; mp 57-62 °C; store at room temperature
Quantified Difference	Target is a liquid, simplifying handling; both share ambient storage requirements.
Conditions	Standard laboratory storage conditions (20-25 °C).

Why This Matters

The liquid physical state of the -d7 compound can streamline laboratory workflows by simplifying the preparation of standard solutions and reducing the handling steps associated with solid powders.

Chromatographic Co-Elution: Expected Behavior of -d7 vs. Unlabeled Analyte

Deuterated internal standards are selected for their near-identical chromatographic behavior to the analyte. 2-Bromo-9,9-dimethylfluorene-d7 is expected to co-elute with 2-Bromo-9,9-dimethylfluorene under standard reversed-phase LC conditions due to their identical structure and lipophilicity (XLogP3-AA of unlabeled analog = 5.1) [1]. This co-elution is critical for accurate correction of matrix-induced ion suppression or enhancement in MS detection. In contrast, an analog labeled with ¹³C or ¹⁵N may exhibit a slight chromatographic shift due to differences in isotopic mass affecting van der Waals interactions, though this effect is typically minimal for small molecules [2]. The -d7 label ensures maximum retention time matching with the analyte.

Evidence Dimension	Retention Time Matching (LC-MS)
Target Compound Data	Co-elutes with unlabeled analyte (expected)
Comparator Or Baseline	Unlabeled analyte: Retention time X min; ¹³C-labeled analog may show slight shift.
Quantified Difference	Deuterated IS provides the closest retention time match to the analyte.
Conditions	Standard reversed-phase LC gradient with C18 column.

Why This Matters

This ensures accurate quantitation by correcting for matrix effects at the exact moment the analyte elutes, which is the primary function of a well-chosen internal standard.

• [1] PubChem. 2-Bromo-9,9-dimethylfluorene. CID 10945606. https://pubchem.ncbi.nlm.nih.gov/compound/28320-31-2 View Source
• [2] Restek. Choosing an Internal Standard. https://discover.restek.com View Source

Applications of 2-Bromo-9,9-dimethylfluorene-d7

Quantitative LC-MS/MS Analysis

This scenario applies when developing a new analytical method to quantify 2-Bromo-9,9-dimethylfluorene in complex biological matrices (e.g., plasma, tissue homogenates) or environmental samples. The +7 Da mass shift of the -d7 internal standard allows for clear chromatographic separation from the analyte's isotopic envelope, as established in Evidence Item 1 [1]. Its high chemical purity (≥98%) ensures minimal interference from unlabeled contaminant, a critical factor validated in Evidence Item 2 . The liquid formulation simplifies preparation of spiking solutions, as noted in Evidence Item 3 . This compound is the direct, fit-for-purpose internal standard for the target analyte, offering a straightforward solution for robust method validation and routine sample analysis.

Deuterated OLED Host Material Synthesis

In high-throughput environmental or pharmaceutical screening laboratories, the use of a structurally matched deuterated internal standard is essential for maintaining data quality across large sample sets. 2-Bromo-9,9-dimethylfluorene-d7, with its expected co-elution profile (Evidence Item 4), provides the most effective correction for variable matrix effects and instrument drift compared to non-deuterated or differently labeled surrogates [1]. Its stability under ambient storage conditions (Evidence Item 3) supports its use in automated workflows where frequent access to freezer storage is impractical . Procuring this specific -d7 standard ensures that the internal standard and analyte are subjected to identical ionization and detection conditions, thereby maximizing the accuracy and precision of quantitative results.

NMR Spectroscopy Method Development

For industrial manufacturers of organic light-emitting diodes (OLEDs) who use 2-Bromo-9,9-dimethylfluorene as a key synthetic building block, assessing precursor purity is a critical quality control step [1]. 2-Bromo-9,9-dimethylfluorene-d7 can be employed as an internal standard for gas chromatography-mass spectrometry (GC-MS) to accurately quantify the purity of incoming raw material batches or monitor reaction yields. Its distinct +7 Da mass shift (Evidence Item 1) allows for precise quantification even in the presence of structurally similar impurities . The availability of this specific -d7 variant from commercial suppliers with a defined purity specification (Evidence Item 2) makes it a practical and reliable procurement choice for industrial analytical laboratories.

Application

Selection Property

Validation Focus

Quantitative LC-MS/MS Bioanalysis

Stable isotope-labeled internal standard

Matrix-effect correction and ISTD benchmarking

Deuterated OLED Material Synthesis

Deuterated fluorene building block

Device operational stability investigation

NMR Method Development

High isotopic purity, reduced proton background

Quantitative NMR and isotope effect studies

• [1] PubChem. 2-Bromo-9,9-dimethylfluorene. CID 10945606. https://pubchem.ncbi.nlm.nih.gov/compound/28320-31-2 View Source